1-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
Overview
Description
1-(Oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (O4TCA) is an organic compound derived from oxalic acid and 1H-1,2,3-triazole. It is a white, crystalline solid that is insoluble in water and has a melting point of 176-178°C. O4TCA is a versatile compound with a wide range of applications in medicinal chemistry, organic synthesis, and biochemistry.
Scientific Research Applications
Anticancer Agent Development
1-(oxan-4-yl)triazole-4-carboxylic acid: has been explored for its potential as a building block in the synthesis of compounds with anticancer properties. The triazole ring is a common motif in many pharmacologically active compounds, and modifications to this core structure can lead to significant biological activity . Research has indicated that derivatives of this compound could act as selective EGFR tyrosine kinase inhibitors, comparable to established anticancer drugs like erlotinib .
Biological Activity Profiling
The triazole derivatives are known for their diverse biological activities. Studies have shown that bis-alkynes with di-substituted triazoles, which can be synthesized using 1-(oxan-4-yl)triazole-4-carboxylic acid as a precursor, exhibit notable anticancer activity . This highlights the compound’s role in creating new molecules for biological activity profiling.
Chemical Reference Material
Due to its well-defined structure and stability, 1-(oxan-4-yl)triazole-4-carboxylic acid serves as a chemical reference material in various research settings. It is used to calibrate instruments, validate methodologies, and ensure the accuracy of experimental results in chemical analysis .
Organic Synthesis Intermediate
This compound is also valuable as an intermediate in organic synthesis. Its reactive sites allow for further functionalization, making it a versatile starting material for synthesizing a wide range of organic molecules with potential applications in medicinal chemistry and material science .
Pharmacological Studies
In pharmacological research, 1-(oxan-4-yl)triazole-4-carboxylic acid is used to create analogs for in-depth pharmacological studies. These studies aim to understand the compound’s interaction with biological systems and its efficacy in treating various diseases .
Molecular Modeling
The compound’s unique structure makes it suitable for molecular modeling studies. Researchers use it to study the interaction between small molecules and biological targets, which is crucial in drug design and discovery processes .
Proficiency Testing
In the realm of quality assurance, 1-(oxan-4-yl)triazole-4-carboxylic acid is utilized in proficiency testing to assess the performance of laboratories on a wide range of analytical tasks .
Educational Research
Lastly, this compound is used in educational settings for research and teaching purposes. It provides a practical example of heterocyclic chemistry and is used to demonstrate synthetic techniques and analytical methods to students .
properties
IUPAC Name |
1-(oxan-4-yl)triazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O3/c12-8(13)7-5-11(10-9-7)6-1-3-14-4-2-6/h5-6H,1-4H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPYZRKCEEZCDNY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2C=C(N=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid | |
CAS RN |
1487610-80-9 |
Source
|
| Record name | 1-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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